Cas no 2225105-48-4 (3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide)

• Product Name: 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide
• CAS No: 2225105-48-4
• MF: C₁₀H₆BrClN₂O
• MW: 285.524440288544
• CID: 6206867
• PubChem ID: 132380213
• Update Time: 2025-10-28

3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1271496597
• EN300-6538945
• (E)-3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide
• 3-(4-bromo-2-chlorophenyl)-2-cyanoprop-2-enamide
• 2225105-48-4
• 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide

• Inchi： 1S/C10H6BrClN2O/c11-8-2-1-6(9(12)4-8)3-7(5-13)10(14)15/h1-4H,(H2,14,15)/b7-3+
• InChI Key： FDVHAHHITDFCLG-XVNBXDOJSA-N
• SMILES： BrC1C=CC(/C=C(\C#N)/C(N)=O)=C(C=1)Cl

Computed Properties

• Exact Mass: 283.93520g/mol
• Monoisotopic Mass: 283.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide

3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide (CAS No. 2225105-48-4): A Comprehensive Overview

3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide (CAS No. 2225105-48-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide is a substituted acrylamide with a molecular formula of C₁₀H₆BrClN₂. The compound features a bromine atom and a chlorine atom attached to the phenyl ring, along with a cyano group and an amide functional group. These structural elements contribute to its unique chemical properties and reactivity. The molecular weight of the compound is 268.51 g/mol, and it is typically obtained as a white crystalline solid.

The compound's solubility in various solvents is an important consideration for its use in chemical reactions and biological assays. It has been reported to have moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its application in solution-based experiments.

Synthesis Methods

The synthesis of 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide has been explored using several approaches, each with its own advantages and limitations. One common method involves the reaction of 4-bromo-2-chlorobenzaldehyde with cyanoacetic acid in the presence of a base, followed by amidation with ammonia or an amine derivative. This multi-step process yields the desired product with high purity and yield.

An alternative synthetic route involves the condensation of 4-bromo-2-chlorobenzaldehyde with malononitrile, followed by treatment with an amine to form the amide. This method is particularly advantageous due to its simplicity and cost-effectiveness. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, making them more suitable for large-scale production.

Biological Activities

3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide has been extensively studied for its biological activities, which include anti-inflammatory, anticancer, and antimicrobial properties. One of the key areas of interest is its potential as an anticancer agent. In vitro studies have shown that the compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells.

The mechanism of action of 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide in cancer cells has been attributed to its ability to induce apoptosis through the activation of caspase pathways. Additionally, it has been reported to inhibit cell proliferation by interfering with key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that the compound could be a promising lead for the development of novel anticancer drugs.

In addition to its anticancer properties, 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide has also shown potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent Research Findings

The latest research on 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide has provided valuable insights into its potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate microRNA expression in cancer cells. The results showed that treatment with 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide led to significant changes in the expression levels of several microRNAs associated with cell proliferation and apoptosis.

Another notable study focused on the pharmacokinetic properties of the compound. Researchers found that 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are crucial for its potential use as an oral therapeutic agent.

In conclusion, 3-(4-Bromo-2-chlorophenyl)-2-cyanoprop-2-enamide (CAS No. 2225105-48-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable candidate for further research and development in medicinal chemistry.